Cas no 1152564-84-5 (1-(2-Fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one)
1-(2-Fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
-
- MDL: MFCD10694532
- Inchi: 1S/C10H6F4N2O/c11-6-3-1-2-4-7(6)16-9(17)5-8(15-16)10(12,13)14/h1-4H,5H2
- InChI Key: BHGWNBUNGDVZDS-UHFFFAOYSA-N
- SMILES: FC(C1CC(N(C2C=CC=CC=2F)N=1)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 353
- Topological Polar Surface Area: 32.7
1-(2-Fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB419650-1 g |
1-(2-Fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one; . |
1152564-84-5 | 1g |
€542.30 | 2023-06-16 | ||
| abcr | AB419650-5 g |
1-(2-Fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one; . |
1152564-84-5 | 5g |
€947.00 | 2023-06-16 | ||
| abcr | AB419650-10 g |
1-(2-Fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one; . |
1152564-84-5 | 10g |
€1330.40 | 2023-06-16 | ||
| Chemenu | CM331554-1g |
1-(2-Fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one |
1152564-84-5 | 95%+ | 1g |
$908 | 2023-11-24 | |
| Chemenu | CM331554-10g |
1-(2-Fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one |
1152564-84-5 | 95%+ | 10g |
$3259 | 2023-11-24 | |
| abcr | AB419650-1g |
1-(2-Fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one; . |
1152564-84-5 | 1g |
€542.30 | 2025-02-13 | ||
| abcr | AB419650-5g |
1-(2-Fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one; . |
1152564-84-5 | 5g |
€947.00 | 2025-02-13 | ||
| abcr | AB419650-10g |
1-(2-Fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one; . |
1152564-84-5 | 10g |
€1330.40 | 2025-02-13 | ||
| abcr | AB419650-25g |
1-(2-Fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one; . |
1152564-84-5 | 25g |
€1851.50 | 2025-02-13 | ||
| abcr | AB419650-25 g |
1-(2-Fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one; . |
1152564-84-5 | 25g |
€1851.50 | 2023-06-16 |
1-(2-Fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one Related Literature
-
A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
-
3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
Additional information on 1-(2-Fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
Introduction to 1-(2-Fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one (CAS No. 1152564-84-5)
The compound 1-(2-Fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one (CAS No. 1152564-84-5) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and development of novel heterocyclic scaffolds. This molecule, characterized by its fluorophenyl and trifluoromethyl substituents, has garnered considerable attention due to its structural complexity and potential biological activity. The pyrazolone core is a well-documented pharmacophore, frequently employed in medicinal chemistry for its ability to modulate various biological pathways.
Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the pharmacokinetic properties of drug candidates. The presence of a fluorine atom at the para position of the phenyl ring in this compound not only imparts electronic effects that influence reactivity but also contributes to metabolic stability and lipophilicity. Similarly, the trifluoromethyl group appended to the pyrazolone ring further enhances its binding affinity by increasing hydrophobic interactions with target proteins. These structural features make this compound a promising candidate for further exploration in drug discovery.
The synthesis of 1-(2-Fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The fluorination step is particularly critical, as it determines the regioselectivity and efficiency of subsequent transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to introduce the fluorophenyl moiety with minimal side products. These techniques underscore the importance of innovation in synthetic organic chemistry for producing complex molecules like this one.
In terms of biological activity, preliminary investigations have revealed that derivatives of this compound exhibit potential therapeutic effects in several disease models. The pyrazolone scaffold is known to interact with enzymes and receptors involved in inflammation, pain perception, and neurotransmission. The fluorine and trifluoromethyl groups, being electron-withdrawing and lipophilic in nature, respectively, are believed to fine-tune the pharmacological profile by optimizing binding interactions. This has led to interest in exploring its efficacy as an anti-inflammatory agent or a modulator of central nervous system (CNS) disorders.
One particularly intriguing aspect of this compound is its potential role in oncology research. Pyrazolone derivatives have been extensively studied for their ability to inhibit kinases and other enzymes implicated in cancer progression. The structural motif of 1-(2-Fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one aligns well with known kinase inhibitors, suggesting that it may possess inhibitory activity against certain cancer-related targets. Preclinical studies are currently underway to evaluate its efficacy and safety profile in vitro and in vivo models. These studies aim to provide insights into its mechanism of action and identify potential applications in cancer therapy.
The impact of fluorine substitution on the pharmacological properties of heterocyclic compounds has been a topic of extensive research over the past few decades. The introduction of fluorine atoms into molecular structures often leads to enhanced binding affinity, improved metabolic stability, and altered pharmacokinetic profiles. In the case of 1-(2-Fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one, these effects are particularly pronounced due to the combined influence of both substituents. Computational modeling studies have been instrumental in understanding how these structural features contribute to its biological activity.
Computational approaches such as molecular docking and quantum mechanical calculations have provided valuable insights into the interactions between this compound and its potential targets. These simulations have helped identify key binding residues and predicted binding affinities with high accuracy. Such data is crucial for guiding experimental efforts aimed at optimizing lead compounds into viable drug candidates. By leveraging computational tools alongside traditional synthetic methodologies, researchers can accelerate the drug discovery process significantly.
The future prospects for 1-(2-Fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one are promising given its unique structural features and potential biological activities. Further research is warranted to explore its therapeutic applications across multiple disease areas including inflammation, neurodegeneration, and cancer. Additionally, modifications to its chemical structure could be explored to enhance its pharmacological properties while maintaining or improving efficacy. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical reality.
In conclusion,1-(2-Fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one represents a significant contribution to modern pharmaceutical chemistry with its innovative design and multifaceted potential applications. The strategic use of fluorinated aromatic rings combined with a pyrazolone core offers a rich ground for exploration in drug discovery programs aimed at addressing unmet medical needs worldwide.
1152564-84-5 (1-(2-Fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)